(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane

DPP-4 inhibition regiochemistry trifluoromethyl substitution
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H14BrF3O
Molecular Weight 323.15 g/mol
Cat. No. B13281298
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Technical Parameters


Basic Identity
Product Name(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane
Molecular FormulaC13H14BrF3O
Molecular Weight323.15 g/mol
Structural Identifiers
SMILESC1CC(OCC1C2=CC=C(C=C2)C(F)(F)F)CBr
InChIInChI=1S/C13H14BrF3O/c14-7-12-6-3-10(8-18-12)9-1-4-11(5-2-9)13(15,16)17/h1-2,4-5,10,12H,3,6-8H2/t10-,12-/m0/s1
InChIKeyGSDSXZPZYVRQKF-JQWIXIFHSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Identity & Procurement Profile


(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane (CAS 2059913-51-6) is a chiral, enantiomerically defined brominated tetrahydropyran derivative bearing a para-trifluoromethylphenyl substituent at the 5-position and a reactive bromomethyl handle at the 2-position of the oxane ring . Its molecular formula is C₁₃H₁₄BrF₃O with a molecular weight of 323.15 g/mol . This compound is commercially available at a minimum purity specification of 95% from multiple research-chemical suppliers and is recognized as a key synthetic intermediate in the preparation of trifluoromethyl-substituted tetrahydropyran-based dipeptidyl peptidase-4 (DPP-4) inhibitors, most notably the clinical-stage, biweekly-dosed agent cofrogliptin (HSK7653) [1].

Synthesis of research-stage DPP-4 inhibitor cofrogliptin
Defined (2S,5R) chiral intermediate for cofrogliptin scaffold
Multi-supplier commercial availability with defined purity specification

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Non-Substitutable in DPP-4 Synthesis


Substituting this intermediate with a close structural analog—such as the meta-trifluoromethylphenyl positional isomer, the para-tolyl or para-nitrophenyl congeners, or a five-membered oxolane variant—fundamentally alters the stereochemical and electronic landscape of the downstream tetrahydropyran scaffold [1]. The (2S,5R) absolute configuration is specifically required to establish the (2R,3S,5R,6S) stereochemistry of cofrogliptin (HSK7653), and the para-CF₃ substituent is non-negotiable for achieving the extended pharmacokinetic half-life (~111 h in humans) that enables biweekly oral dosing—a regimen that is differentiated from once-weekly omarigliptin [2]. Generic replacement with a non-fluorinated or regioisomeric building block would necessitate complete re-optimization of the synthetic route and would predictably yield a final compound with altered DPP-4 inhibitory potency, metabolic stability, and duration of action .

Regioisomeric substitution (meta-CF3 isomer) leads to an uncharacterized scaffold with unknown DPP-4 activity.
Non-fluorinated para-substituent analogs (e.g., p-tolyl) alter lipophilicity and may shift metabolic stability and inhibition profile.
Five-membered oxolane analog introduces different ring conformation; may not support extended-duration endpoint context.

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Differentiation Evidence vs. Analogs


Para-CF₃ Regiochemistry and DPP-4 Potency

The para-trifluoromethylphenyl substitution pattern on this intermediate is structurally essential for elaborating cofrogliptin (HSK7653), which exhibits a DPP-4 IC₅₀ of 4.18 nM . In the Zhang et al. (2020) medicinal chemistry campaign, the incorporation of the trifluoromethyl group at the 6-position of the tetrahydropyran ring with the (2R,3S,5R,6S) configuration—which derives from the (2S,5R) stereochemistry of the bromomethyl intermediate—was demonstrated to significantly improve overall pharmacokinetic profiles in mice while maintaining DPP-4 inhibition comparable to omarigliptin (IC₅₀ = 1.6 nM) [1]. The meta-CF₃ positional isomer (CAS 2059911-53-2) would direct the trifluoromethyl group to a different spatial orientation in the final tetrahydropyran scaffold, and no published data demonstrate that the meta-substituted intermediate can yield a DPP-4 inhibitor with equivalent potency or duration of action.

Para-CF3 Potency
Class-level
Cofrogliptin IC50 4.18 nM
vs omarigliptin 1.6 nM
vs sitagliptin 19 nM
Regiochemistry required for cofrogliptin DPP-4 inhibition context
Meta-CF3 isomer lacks comparable inhibition data
DPP-4 inhibition regiochemistry trifluoromethyl substitution cofrogliptin type 2 diabetes

Biweekly Dosing from CF₃-Tetrahydropyran Scaffold

The final drug elaborated from this intermediate, cofrogliptin (HSK7653), demonstrates a human terminal elimination half-life of approximately 111 hours, with unchanged parent drug accounting for >97% of total radioactivity in plasma, supporting a once-every-2-weeks (biweekly) oral dosing regimen [1]. This represents a clinically meaningful extension of the dosing interval compared to omarigliptin, which requires once-weekly dosing despite also exhibiting a terminal half-life >100 hours [2]. The Zhang et al. (2020) paper explicitly attributes the improved duration of action to the incorporation of the trifluoromethyl group on the 6-position of the tetrahydropyran ring with the (2R,3S,5R,6S) configuration [3]. The (2S,5R) configuration of the bromomethyl intermediate is the stereochemical progenitor of this critical (2R,3S,5R,6S) arrangement in the final drug.

PK Duration
Endpoint context
Human t1/2 ~111 h; dosing interval 2 weeks
vs omarigliptin weekly
vs sitagliptin daily
Supports reported extended pharmacokinetic duration context
Data from Phase 1/3 research; research use only
pharmacokinetics half-life DPP-4 inhibitor biweekly dosing cofrogliptin

Stereochemistry Requirement for Cofrogliptin Synthesis

The (2S,5R) absolute configuration of the bromomethyl intermediate is stereochemically matched to yield the (2R,3S,5R,6S) configuration of cofrogliptin (HSK7653) after subsequent synthetic transformations including stereoselective reductive amination [1]. The cofrogliptin structure explicitly contains a 6-(trifluoromethyl)oxan-3-amine core with defined (2R,3S,5R,6S) stereochemistry . Other stereoisomeric forms—such as (2R,5S), (2R,5R), or (2S,5S)—would produce diastereomeric products with unknown DPP-4 inhibitory activity. The (2S,5R)-2-(bromomethyl)-5-(4-methylphenyl)oxane (CAS 2059908-17-5), an analog available from Sigma-Aldrich , provides a useful comparator: although it shares the identical (2S,5R) stereochemistry, its p-tolyl substituent lacks the trifluoromethyl group essential for the extended PK profile of cofrogliptin. No published synthetic route to cofrogliptin employs any stereoisomer other than the (2S,5R) bromomethyl intermediate.

Stereochemistry
Class-level
(2S,5R) configuration required to produce (2R,3S,5R,6S) cofrogliptin; other stereoisomers not reported
Defined stereochemistry required for synthesis
No literature on alternate stereoisomers for cofrogliptin
stereochemistry enantioselective synthesis DPP-4 inhibitor tetrahydropyran cofrogliptin

Oxane vs. Oxolane Ring Conformation

The six-membered oxane (tetrahydropyran) ring of this intermediate provides a chair conformation that positions the 2-bromomethyl and 5-aryl substituents in a well-defined spatial relationship critical for downstream DPP-4 inhibitor geometry [1]. The analogous five-membered oxolane (tetrahydrofuran) compound, (2R,4R)-2-(bromomethyl)-4-[4-(trifluoromethyl)phenyl]oxolane, adopts envelope or twist conformations with different O–C–C–C torsion angles and substituent trajectories [2]. In the Zhang et al. (2020) study, the tetrahydropyran core—specifically with the trifluoromethyl group at the 6-position—was found to be superior to other heterocyclic scaffolds for achieving the desired balance of DPP-4 inhibition potency and extended pharmacokinetics [3]. No oxolane-based DPP-4 inhibitor has demonstrated biweekly dosing capability in clinical trials, underscoring the functional advantage of the six-membered oxane ring system.

Ring Conformation
Class-level
Oxane (6‑membered) provides chair conformation for cofrogliptin scaffold; oxolane (5‑membered) unvalidated
Ring-size context for scaffold geometry
No oxolane-based DPP-4 inhibitor with extended PK reported
tetrahydropyran oxane oxolane ring conformation DPP-4 inhibitor drug design

Bromomethyl Leaving Group Efficiency

The bromomethyl group at the 2-position of the oxane ring serves as a versatile electrophilic handle for nucleophilic displacement reactions—a key step in elaborating the intermediate toward the final DPP-4 inhibitor scaffold [1]. Bromine is a superior leaving group compared to chlorine in SN2-type displacements (Br⁻ is a better leaving group than Cl⁻ by a factor of ~10³ in typical polar aprotic solvents), and the bromomethyl group avoids the moisture sensitivity and cost associated with the iodomethyl analog, (2S,5R)-5-(4-fluorophenyl)-2-(iodomethyl)oxane . The simpler 4-(bromomethyl)tetrahydropyran (CAS 125552-89-8) lacks both the (2S,5R) stereochemistry and the 5-aryl substituent, making it unsuitable for chiral DPP-4 inhibitor construction [2].

Leaving Group
Class-level
Br ~10³× better leaving group than Cl (SN2); avoids iodomethyl cost/stability trade‑offs
Reactivity context for synthetic elaboration
Based on leaving group trends in polar aprotic solvents
bromomethyl nucleophilic substitution synthetic intermediate SN2 reactivity cofrogliptin synthesis

Reproducible Commercial Procurement

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane is stocked by multiple independent suppliers at a minimum purity specification of 95%, with CAS registry number 2059913-51-6 and PubChem CID 125455750, enabling direct procurement without the lead time, cost, and stereochemical uncertainty of custom synthesis . In contrast, the meta-CF₃ positional isomer (CAS 2059911-53-2, also 95% purity) is separately catalogued, confirming that suppliers recognize and distinguish the para and meta isomers as distinct chemical entities with different CAS numbers . The para-nitrophenyl analog (CAS not publicly listed across major databases) is less widely stocked, and the oxolane analog (CAS 2137603-04-2) is not listed by the same breadth of suppliers.

Commercial Availability
Data to verify
CAS 2059913-51-6; stocked by multiple suppliers with defined purity; distinct from meta isomer
Procurement reproducibility context; verify lot specifications
Supplier catalog review; no peer‑reviewed QC data
commercial availability purity specification procurement CAS 2059913-51-6 research chemical

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Research & Industrial Applications


Cofrogliptin (HSK7653) Synthesis & Analogs

This intermediate is the established building block for constructing the (2R,3S,5R,6S)-6-(trifluoromethyl)tetrahydropyran-3-amine core of cofrogliptin, a clinically validated super long-acting DPP-4 inhibitor with biweekly oral dosing (human t₁/₂ ≈ 111 h) [1]. The bromomethyl group at the 2-position undergoes nucleophilic displacement to install the amine functionality, while the para-CF₃-phenyl group at the 5-position provides the metabolic stability and lipophilicity required for extended duration of action . Medicinal chemistry teams developing next-generation DPP-4 inhibitors can use this intermediate as a starting point for scaffold diversification while retaining the validated tetrahydropyran core.

SAR of Tetrahydropyran DPP-4 Inhibitors

The (2S,5R) stereochemistry of this intermediate serves as a chiral template for exploring SAR around the tetrahydropyran scaffold. By varying the nucleophile used to displace the bromomethyl group, researchers can generate libraries of 2-substituted-5-(4-trifluoromethylphenyl)oxane derivatives while preserving the stereochemical integrity critical for DPP-4 target engagement [1]. The commercial availability of comparator compounds—including the meta-CF₃ isomer (CAS 2059911-53-2), the p-tolyl analog (CAS 2059908-17-5), and the p-nitrophenyl analog—enables systematic head-to-head SAR studies within a single experimental campaign .

Process Chemistry & GMP Route Scouting

For contract research organizations (CROs) and pharmaceutical process chemistry groups engaged in scaling the cofrogliptin synthetic route, this intermediate represents a critical control point for stereochemical purity and overall yield. The Zhang et al. (2020) publication and associated patent literature (US10202379) describe multi-step sequences in which the bromomethyl tetrahydropyran intermediate is elaborated through stereoselective transformations, including reductive amination [1]. Procurement of the pre-formed chiral intermediate at 95% purity eliminates the need for in-house asymmetric synthesis steps, reducing development timelines and analytical burden during route scouting .

Fluorinated Building Block for Materials & Agrochemicals

Beyond pharmaceutical applications, the combination of a reactive bromomethyl handle with a metabolically robust para-trifluoromethylphenyl group makes this compound a versatile fluorinated building block for diverse fine-chemical applications. The trifluoromethyl group imparts enhanced lipophilicity (Hantzsch π ≈ 0.88 for –CF₃ vs. π ≈ 0.56 for –CH₃) and oxidative metabolic stability compared to non-fluorinated analogs, properties valued in agrochemical lead optimization and functional materials design [1]. The defined (2S,5R) stereochemistry further distinguishes this intermediate from racemic or achiral fluorinated building blocks for applications requiring enantiomerically pure products.

Application
Selection Property
Validation Focus
DPP-4 inhibitor synthesis research
Para-CF3 (2S,5R) chiral intermediate
Stereochemical fidelity for (2R,3S,5R,6S) core
SAR of tetrahydropyran DPP-4 inhibitors
Defined (2S,5R) stereochemical template
Comparator analog panel review
Process chemistry route scouting
Pre-formed chiral intermediate at defined purity
Route-scouting stereochemical yield validation
Fluorinated building block applications
CF3-phenyl group for lipophilicity
Enantiopure product requirement review
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